4-(3-(4-Chlorophenyl)propoxy)benzyl nicotinate

• CAS RN: 83123-54-0
• Molecular Formula: C22H20ClNO3
• Molecular Weight: 381.8 g/mol
• IUPAC Name: [4-[3-(4-chlorophenyl)propoxy]phenyl]methyl pyridine-3-carboxylate
• InChI: InChI=1S/C22H20ClNO3/c23-20-9-5-17(6-10-20)3-2-14-26-21-11-7-18(8-12-21)16-27-22(25)19-4-1-13-24-15-19/h1,4-13,15H,2-3,14,16H2
• InChI Key: MOIYZHBMXFFZNB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C(=O)OCC2=CC=C(C=C2)OCCCC3=CC=C(C=C3)Cl

Description

4-(3-(4-Chlorophenyl)propoxy)benzyl nicotinate is a useful research compound. Its molecular formula is C22H20ClNO3 and its molecular weight is 381.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2.0 g (0.007 mole) of 4-[3-(4-chlorophenyl)propoxy)-phenylmethanol and 4.0 g triethylamine is added to 3.6 g (0.02 mole) of hydrochloride of nicotinoyl chloride in 50 ml of anhydrous benzene with stirring and the mixture is refluxed for 4 hrs. After cooling, water is added to the reaction mixture. The product is extracted with benzene and the extract is washed with water and dried over sodiun sulfate. Benzene is removed, the residual solid is recrystallized from ethanol to give a title compound in yield of 1.8 g (67.3%).